Cas no 53996-41-1 (1-[2-[4-(2,2-Dimethyl-7-methoxy-3-phenyl-2h-1-benzopyran-4-yl)phenoxy]ethyl]pyrrolidine)

• Product Name: 1-[2-[4-(2,2-Dimethyl-7-methoxy-3-phenyl-2h-1-benzopyran-4-yl)phenoxy]ethyl]pyrrolidine
• CAS No: 53996-41-1
• MF: C₃₀H₃₃NO₃
• MW: 455.587928533554
• CID: 2195755
• PubChem ID: 421182
• Update Time: 2025-04-21

1-[2-[4-(2,2-Dimethyl-7-methoxy-3-phenyl-2h-1-benzopyran-4-yl)phenoxy]ethyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-[2-[4-(2,2-Dimethyl-7-methoxy-3-phenyl-2h-1-benzopyran-4-yl)phenoxy]ethyl]pyrrolidine
• 1-[2-[4-(7-methoxy-2,2-dimethyl-3-phenylchromen-4-yl)phenoxy]ethyl]pyrrolidine
• 7-Methoxy-2,2-dimethyl-3-phenyl-4-{4-[2-(pyrrolidin-1-yl)ethoxy]phenyl}-3-chromene
• BRN 6008660
• 2,2-Dimethyl-7-methoxy-3-phenyl-4-(p-(2-(1-pyrrolidinyl)ethoxy)phenyl)-2H-1-benzopyran
• SCHEMBL8481476
• DB-354282
• 53996-41-1
• TXMQEVSQDSNZNR-UHFFFAOYSA-N
• CHEMBL66825
• 2H-1-Benzopyran, 2,2-dimethyl-7-methoxy-3-phenyl-4-(p-(2-(1-pyrrolidinyl)ethoxy)phenyl)-
• DTXSID50202299
• Pyrrolidine, 1-(2-(4-(2,2-dimethyl-7-methoxy-3-phenyl-2H-1-benzopyran-4-yl)phenoxy)ethyl)-

• Inchi： 1S/C30H33NO3/c1-30(2)29(23-9-5-4-6-10-23)28(26-16-15-25(32-3)21-27(26)34-30)22-11-13-24(14-12-22)33-20-19-31-17-7-8-18-31/h4-6,9-16,21H,7-8,17-20H2,1-3H3
• InChI Key： TXMQEVSQDSNZNR-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C(C2C=CC(=CC=2)OCCN2CCCC2)=C(C2C=CC=CC=2)C1(C)C)OC

Computed Properties

• Exact Mass: 455.246
• Monoisotopic Mass: 455.246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 30.9Ų

Experimental Properties

• Density: 1.128
• Boiling Point: 584°Cat760mmHg
• Flash Point: 155.9°C
• Refractive Index: 1.587